![molecular formula C17H20ClNO B1437566 5-Chloro-N-(3-isopropoxybenzyl)-2-methylaniline CAS No. 1040685-43-5](/img/structure/B1437566.png)
5-Chloro-N-(3-isopropoxybenzyl)-2-methylaniline
Overview
Description
5-Chloro-N-(3-isopropoxybenzyl)-2-methylaniline, also known as 5-chloro-N-isopropoxybenzyl-2-methylbenzylamine, is an organic compound belonging to the class of amines. It is a colorless solid that is used in the synthesis of various pharmaceuticals and other compounds. It is a versatile reagent used in organic synthesis and has a wide range of applications in the laboratory.
Scientific Research Applications
Carcinogenic Properties and Binding Mechanisms
5-Chloro-N-(3-isopropoxybenzyl)-2-methylaniline and related compounds have been studied for their carcinogenic properties. Hill, Shih, and Struck (1979) investigated the binding and metabolism of a similar compound, 4-chloro-2-methylaniline, in rat liver. They found that radioactivity from this compound was extensively bound to protein, DNA, and RNA, suggesting potential carcinogenic mechanisms (Hill, Shih, & Struck, 1979).
Metabolism in Rat Liver
Boeren et al. (1992) explored the metabolism of related compounds, including 2-chloro-4-methylaniline, in rat liver. They identified various metabolites such as benzyl alcohols, benzaldehydes, and N-hydroxylation products, providing insights into the metabolic pathways of these compounds (Boeren et al., 1992).
Antioxidant Activities
Topçu, Ozen, Bal, and Taş (2021) synthesized novel compounds, including derivatives of 5-chloro-2-methylaniline, and evaluated their antioxidant activities. These compounds showed good antioxidant activities and lipid peroxidation inhibition, suggesting potential applications in managing oxidative stress conditions (Topçu, Ozen, Bal, & Taş, 2021).
Structural Analysis
Elmali, Elerman, and Svoboda (2001) conducted a structural analysis of a similar compound, N-(5-chloro-2-oxidobenzylidene)-2-hydroxy-5-methylanilinium, revealing its tridentate Schiff base structure and strong intramolecular hydrogen bonding. This provides a foundation for understanding the chemical structure and potential reactivity of related compounds (Elmali, Elerman, & Svoboda, 2001).
Polymerization Applications
Morgan, Martínez-Castro, and Storey (2010) investigated the use of alkoxybenzenes, including isopropoxybenzene, in the end-quenching of TiCl4-catalyzed isobutylene polymerizations. Their research highlights the potential of such compounds in polymer chemistry, particularly in achieving specific chain-end functionalities (Morgan, Martínez-Castro, & Storey, 2010).
properties
IUPAC Name |
5-chloro-2-methyl-N-[(3-propan-2-yloxyphenyl)methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClNO/c1-12(2)20-16-6-4-5-14(9-16)11-19-17-10-15(18)8-7-13(17)3/h4-10,12,19H,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFURYTCCPVIEIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NCC2=CC(=CC=C2)OC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-N-(3-isopropoxybenzyl)-2-methylaniline |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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